2-Amino-N-benzyl-N-ethyl-3-methylbutanamide hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Amino-N-benzyl-N-ethyl-3-methylbutanamide hydrochloride is related to functionalized amino acids (FAAs) but differs by the absence of the terminal N-acetyl group . More detailed structural analysis would require specific spectroscopic data which is not available in the search results.Scientific Research Applications
Anticonvulsant and Pain-Attenuating Properties
2-Amino-N-benzyl-N-ethyl-3-methylbutanamide hydrochloride has been investigated for its potential in the treatment of neurological conditions. Research has demonstrated that primary amino acid derivatives (PAADs), including structures similar to 2-Amino-N-benzyl-N-ethyl-3-methylbutanamide, exhibit pronounced activities in anticonvulsant models and neuropathic pain models. Specifically, modifications at the 4'-N'-benzylamide site of these compounds have shown that electron-withdrawing groups can retain activity, leading to significant improvements in anticonvulsant activity. These findings suggest that such compounds represent a novel class of anticonvulsants with potential pain-attenuating properties (King et al., 2011).
Pharmacological Characterization for Preterm Labor Treatment
Although not directly related to 2-Amino-N-benzyl-N-ethyl-3-methylbutanamide hydrochloride, research on structurally diverse compounds has expanded into pharmacological domains such as the treatment of preterm labor. Ethyl-4-{trans-4-[((2S)-2-hydroxy-3-{4-hydroxy-3[(methylsulfonyl)amino]-phenoxy}propyl) Amino]cyclohexyl}benzoate Hydrochloride, a potent and selective β3-adrenoceptor agonist, exemplifies the exploration into compounds for preterm labor management, showcasing the breadth of scientific research applications beyond the central nervous system (Croci et al., 2007).
Structural Parameters Influencing Activity
Further studies on 2-Amino-N-benzyl-N-ethyl-3-methylbutanamide and related compounds have focused on defining the structural parameters critical for their anticonvulsant activity. By systematically modifying the (R)-N'-benzyl 2-amino-3-methylbutanamide structure, researchers have identified specific structural components that are crucial for maximizing anticonvulsant effects. This research underscores the importance of structural considerations in the development of new therapeutic agents (King et al., 2011).
Mechanism of Action
Target of action
“2-Amino-N-benzyl-N-ethyl-3-methylbutanamide hydrochloride” is an amine, a class of compounds that are derivatives of ammonia. In these compounds, one or more hydrogen atoms are replaced by hydrocarbon groups . Amines can interact with a variety of biological targets, including proteins, receptors, and enzymes, depending on their structure and functional groups.
properties
IUPAC Name |
2-amino-N-benzyl-N-ethyl-3-methylbutanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O.ClH/c1-4-16(14(17)13(15)11(2)3)10-12-8-6-5-7-9-12;/h5-9,11,13H,4,10,15H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARDUONXIKOOVGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)C(C(C)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-benzyl-N-ethyl-3-methylbutanamide hydrochloride | |
CAS RN |
1236272-31-3 |
Source
|
| Record name | Butanamide, 2-amino-N-ethyl-3-methyl-N-(phenylmethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1236272-31-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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